[(4-Methylmorpholin-2-yl)methyl](2-methylpropyl)amine

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]propan-1-amine
• InChI: InChI=1S/C10H22N2O/c1-9(2)6-11-7-10-8-12(3)4-5-13-10/h9-11H,4-8H2,1-3H3
• InChI Key: SDLKPJHEVNYTGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1CN(CCO1)C

Description

(4-Methylmorpholin-2-yl)methylamine is a chemical compound with the molecular formula C10H22N2O. It is characterized by the presence of a morpholine ring substituted with a methyl group and an amine group attached to a 2-methylpropyl chain. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylmorpholin-2-yl)methylamine typically involves the reaction of 4-methylmorpholine with 2-methylpropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of (4-Methylmorpholin-2-yl)methylamine may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Methylmorpholin-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted amines.

Scientific Research Applications

(4-Methylmorpholin-2-yl)methylamine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Methylmorpholin-2-yl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Methyl[(4-methylmorpholin-2-yl)methyl]amine
• 2-(4-Methylmorpholin-2-yl)ethanol

Uniqueness

(4-Methylmorpholin-2-yl)methylamine is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and interaction profiles, making it valuable for specific research and industrial applications.